BENGHE Foundational & Exploratory

Check Availability & Pricing

The Natural Occurrence of Methyl Cinnamate in
Plants: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Cat. No.: B1433873

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the natural occurrence, biosynthesis, and
analysis of methyl cinnamate in the plant kingdom. Methyl cinnamate (C10H1002) is the methyl
ester of cinnamic acid, a white crystalline solid known for its strong, sweet, balsamic-fruity
aroma reminiscent of strawberry and cinnamon.[1][2] It is a significant component in many floral
scents and plays a role in plant-insect interactions.[3][4] Due to its fragrance and flavor
properties, it is widely used in the perfume, cosmetic, and food industries.[1][5][6] This
document detalils its distribution in various plant species, outlines its biosynthetic pathway, and
provides established experimental protocols for its extraction and quantification.

Natural Distribution and Quantitative Analysis

Methyl cinnamate is found in a diverse range of plants, from fruits and spices to essential oils.
[2] Its concentration can vary significantly depending on the species, cultivar, and plant part.
The highest known concentrations are found in Eucalyptus olida, where it can constitute up to
98% of the essential oil, with a fresh weight yield of 2-6% from the leaves and twigs.[1][7]
Various species of basil (Ocimum) are also notable sources; for instance, the essential oil of
Ocimum canum can contain over 50% methyl cinnamate.[8][9] Plants in the Alpinia genus are
also rich in this compound, with some essential oils containing up to 80%.[8][10] Other notable
plant sources include strawberry, Sichuan pepper, and certain orchids.[1]
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Table 1: Quantitative Occurrence of Methyl Cinnamate in
Various Plant Species

Concentration /

Plant Species Plant Part /| Material Yield Reference(s)
ie
Eucalyptus olida Leaves and Twigs o
) ) 98% of essential oil [11121071
(Strawberry Gum) (Essential Oil)
) ] 2—-6% fresh weight
Eucalyptus olida Leaves and Twigs ] [1107]
yield
o ] ] Up to 80% of essential
Alpinia spp. Essential Oll " [8]
o]l
Ocimum canum Essential Oll >50% of essential oil [8][9]
o ) Rhizome Ol ) )

Alpinia malaccensis ) 55% yield from oll [11]

(Crystallized)
Acacia dealbata Identified as a major

] Flowers ) ] [12]

(Silver Wattle) nonvolatile constituent
Strawberry (Fragaria ] Present as a flavor

Fruit [1][2]
spp.) component
Sichuan Pepper ) Present as a flavor

Fruit [1][2]

(Zanthoxylum spp.)

component

Biosynthesis of Methyl Cinnamate

Methyl cinnamate is a phenylpropanoid, synthesized via a pathway that begins with the amino

acid L-phenylalanine. The final and critical step in its formation is the methylation of cinnamic

acid, a reaction catalyzed by a specific class of enzymes.

The biosynthesis is initiated by the enzyme Phenylalanine Ammonia-Lyase (PAL), which

deaminates L-phenylalanine to form cinnamic acid. Subsequently, the carboxyl group of

cinnamic acid is methylated. This reaction uses S-adenosyl-L-methionine (SAM) as the methyl

donor and is catalyzed by an enzyme belonging to the SABATH family of methyltransferases.

[3] Specifically, the enzyme responsible is Cinnamate/p-Coumarate Carboxyl Methyltransferase
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(CCMT), which has been identified and characterized in plants like sweet basil (Ocimum
basilicum).[4][13][14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://en.wikipedia.org/wiki/Methyl_cinnamate
https://www.thegoodscentscompany.com/data/rw1417571.html
https://www.researchgate.net/figure/Relationship-of-Methylcinnamate-Biosynthesis-to-the-Production-of-Other-Phenylpropanoid_fig1_5895163
https://academic.oup.com/plcell/article/19/10/3212/6092350
https://foreverest.net/products/extractives-synthetic/methyl-cinnamate-cas-103-26-4.html
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-Cinnamate
https://www.hmdb.ca/metabolites/HMDB0033833
https://www.hmdb.ca/metabolites/HMDB0033833
https://www.scentree.co/en/Methyl_cinnamate.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC8196124/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8196124/
https://www.ptmitraayu.com/single-post/methyl-cinnamate-unlocking-the-secrets-of-its-unique-aroma-and-versatile-applications
https://www.cabidigitallibrary.org/doi/pdf/10.5555/20230523109
https://www.researchgate.net/publication/337606600_Herbicidal_properties_of_the_commercial_formulation_of_methyl_cinnamate_a_natural_compound_in_the_invasive_silver_wattle_Acacia_dealbata
https://rex.libraries.wsu.edu/esploro/outputs/journalArticle/Evolution-of-Cinnamatep-Coumarate-Carboxyl-Methyltransferases-and/99900547223501842
https://pubmed.ncbi.nlm.nih.gov/17951447/
https://pubmed.ncbi.nlm.nih.gov/17951447/
https://www.benchchem.com/product/b1433873#natural-occurrence-of-methyl-cinnamate-in-plants
https://www.benchchem.com/product/b1433873#natural-occurrence-of-methyl-cinnamate-in-plants
https://www.benchchem.com/product/b1433873#natural-occurrence-of-methyl-cinnamate-in-plants
https://www.benchchem.com/product/b1433873#natural-occurrence-of-methyl-cinnamate-in-plants
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1433873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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